Diethyl (2-(4-chlorophenyl)-1,1-difluoro-2-(phenylamino)ethyl)phosphonate

• IUPAC Name: N-[(1R)-1-(4-chlorophenyl)-2-diethoxyphosphoryl-2,2-difluoroethyl]aniline
• InChI: InChI=1S/C18H21ClF2NO3P/c1-3-24-26(23,25-4-2)18(20,21)17(14-10-12-15(19)13-11-14)22-16-8-6-5-7-9-16/h5-13,17,22H,3-4H2,1-2H3/t17-/m1/s1
• InChI Key: PSPNZMTVPPAFNW-QGZVFWFLSA-N
• Canonical SMILES: CCOP(=O)(C(C(C1=CC=C(C=C1)Cl)NC2=CC=CC=C2)(F)F)OCC
• Isomeric SMILES: CCOP(=O)(C([C@@H](C1=CC=C(C=C1)Cl)NC2=CC=CC=C2)(F)F)OCC
• Molecular Formula: C18H21ClF2NO3P
• Molecular Weight: 403.8 g/mol

Description

This compound is a type of α-aminophosphonate, which are known to have various applications in medicinal chemistry and as corrosion inhibitors. The compound contains a phosphonate group, a phenylamino group, and a 4-chlorophenyl group.

Chemical Reactions Analysis

α-Aminophosphonates, such as this compound, have been studied as corrosion inhibitors for mild steel in hydrochloric acid. They act as mixed type inhibitors and predominantly function as a cathodic inhibitor.

Mechanism of Action

The mechanism of action of α-aminophosphonates as corrosion inhibitors is thought to involve adsorption onto the metallic surface. This forms a protective layer that prevents further corrosion.